Cas no 942475-13-0 (1-(3,5-Diethylphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(3,5-Diethylphenyl)-2,2,2-trifluoroethanone
• CAS No: 942475-13-0
• MF: C₁₂H₁₃F₃O
• MW: 230.226234197617
• CID: 3157473
• PubChem ID: 26597830
• Update Time: 2025-04-21

1-(3,5-Diethylphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Diethylphenyl)-2,2,2-trifluoroethanone
• 942475-13-0
• 3,5-Diethyl-2,2,2-trifluoroacetophenone
• 1-(3,5-Diethylphenyl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD09750905
• Inchi： 1S/C12H13F3O/c1-3-8-5-9(4-2)7-10(6-8)11(16)12(13,14)15/h5-7H,3-4H2,1-2H3
• InChI Key： OFZOKSOHLNQNOV-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(CC)C=C(C=1)CC)=O)(F)F

Computed Properties

• Exact Mass: 230.09184952Da
• Monoisotopic Mass: 230.09184952Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų